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Introduction
This document provides a comprehensive overview and detailed protocols for the application of

the tape stripping technique in assessing the bioavailability of Hydrodexan, a topical

formulation containing hydrocortisone and urea. Tape stripping is a minimally invasive method

used to sequentially remove layers of the stratum corneum (SC), the outermost layer of the

skin.[1] By analyzing the amount of drug present on each tape strip, it is possible to determine

the drug's concentration profile within the SC. This information is crucial for evaluating the local

bioavailability and dermatopharmacokinetics of topically applied drugs like Hydrodexan.[2]

The concentration of a drug in the stratum corneum is considered a reliable surrogate for its

concentration in the viable epidermis, the target site for many dermatological treatments.[2]

Furthermore, drug levels in the SC are often more relevant for assessing local efficacy than

systemic plasma concentrations. The presence of urea in Hydrodexan is intended to enhance

the penetration of hydrocortisone into the skin.[3][4][5] Tape stripping studies can effectively

quantify this enhancement.

Principle of the Method
The tape stripping method is based on the successive application and removal of an adhesive

tape to a specific area of the skin where the topical formulation has been applied. Each

removal of the tape strip takes with it a layer of corneocytes from the stratum corneum. The
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amount of drug in each layer can then be quantified using a suitable analytical technique,

typically High-Performance Liquid Chromatography (HPLC). This allows for the determination

of the drug concentration as a function of depth within the stratum corneum.

Experimental Protocols
Materials and Equipment

Topical Formulation: Hydrodexan (or a 1% hydrocortisone cream as a reference).

Adhesive Tapes: D-Squame® adhesive discs (3.8 cm²).[2][6]

Pressure Applicator: D-Squame® pressure instrument (e.g., applying a standardized

pressure of 225 g/cm²).[2]

Marking Pen: For delineating the application area.

Swabs: Sterile cotton or gauze swabs for cleaning the skin and removing excess formulation.

Solvent for Extraction: Methanol:water mixture (e.g., 60:40 v/v).

Analytical Instrumentation: High-Performance Liquid Chromatography (HPLC) system with a

UV detector.

Vials: Suitable vials for tape strip extraction.

Ultrasonic Bath: For aiding the extraction of the drug from the tape strips.

Microbalance: For weighing tape strips to determine the amount of stratum corneum

removed (optional).

Detailed Experimental Workflow
The following diagram illustrates the overall experimental workflow for a tape stripping study.
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Caption: Experimental Workflow for Tape Stripping Study.
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Step-by-Step Protocol
Volunteer Preparation:

Subjects should refrain from using other topical products on the test area (typically the

volar forearm) for a specified period before the study.

The application sites (e.g., 4.9 cm²) are marked on the skin.[7]

Product Application:

A precise amount of the Hydrodexan formulation is applied evenly to the delineated skin

area. For comparative studies, different application thicknesses can be used, for example,

a "thin" layer of 2 mg/cm² and a "thick" layer of 9 mg/cm².[7][8]

The application site is left uncovered or protected with a non-occlusive dressing for the

duration of the exposure period (e.g., 6 hours for uptake studies).[7]

Removal of Excess Formulation:

After the application period, any remaining formulation is carefully removed from the skin

surface using a standardized procedure, such as wiping with dry swabs followed by

alcohol swabs.

Tape Stripping Procedure:

An adhesive tape disc is placed onto the treatment area.

A standardized pressure (e.g., 225 g/cm²) is applied for a consistent duration (e.g., 5-10

seconds) to ensure uniform adhesion.[2][6]

The tape is removed with a single, swift motion.[6][9]

This process is repeated sequentially with fresh tapes (e.g., 10 to 20 times) on the same

skin site.[6]

Each tape strip is individually placed in a labeled vial.
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Sample Processing and Analysis (HPLC Method):

Extraction: A defined volume of extraction solvent (e.g., 1 mL of 60:40 methanol:water) is

added to each vial containing a tape strip. The vials are then sonicated (e.g., for 60

minutes) to extract the hydrocortisone.[7]

HPLC Analysis: The extracts are analyzed by a validated HPLC-UV method. A typical

method would involve:

Column: C18 column (e.g., 25 cm length).[7]

Mobile Phase: Isocratic elution with a mixture of methanol and water (e.g., 55:45 v/v).[7]

Flow Rate: 1.0 mL/min.[10]

Detection Wavelength: 245 nm or 254 nm.[7][10][11]

Quantification: A standard curve of known hydrocortisone concentrations is used for

quantification.

Data Presentation
The quantitative data obtained from the tape stripping analysis can be summarized in tables to

facilitate comparison between different formulations or application conditions.

Table 1: Hydrocortisone Recovery from Stratum Corneum after a Single Application of a 1%

Hydrocortisone Cream

Application Thickness Time Point
Total Hydrocortisone in SC
(µg/cm²) (Mean ± SD)

Thin (2 mg/cm²) 6 hours (Uptake) 1.6 ± 0.5

Thick (9 mg/cm²) 6 hours (Uptake) 2.5 ± 0.8

Thin (2 mg/cm²) 24 hours (Clearance) 1.4 ± 0.4

Thick (9 mg/cm²) 24 hours (Clearance) 2.2 ± 0.7
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Data adapted from a study on a 1% hydrocortisone cream. The presence of urea in

Hydrodexan may lead to higher penetration and recovery values.

Table 2: Distribution of Hydrocortisone within the Stratum Corneum (6-hour Uptake)

Stratum Corneum Depth
Hydrocortisone Recovery from Thick
Application (9 mg/cm²) (µg/cm²) (Mean ±
SD)

Superficial Layers (Tapes 1-2) 1.2 ± 0.4

Mid Layers (Tapes 3-mid) 0.8 ± 0.3

Deep Layers (Tapes mid-end) 0.5 ± 0.2

This table illustrates the concentration gradient of the drug within the stratum corneum, with

higher concentrations typically found in the more superficial layers.

Signaling Pathways and Logical Relationships
The underlying principle of using tape stripping for bioavailability studies is based on the logical

relationship between drug concentration in the stratum corneum and its potential therapeutic

effect in the viable epidermis.
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Caption: Logical Relationship in Dermatopharmacokinetics.

Conclusion
The tape stripping technique is a valuable and minimally invasive tool for assessing the

bioavailability of Hydrodexan. It provides detailed information on the penetration of

hydrocortisone into the stratum corneum, which is a key indicator of local drug delivery and

potential therapeutic efficacy. The inclusion of urea in the Hydrodexan formulation is expected
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to enhance this penetration, an effect that can be quantitatively assessed using the protocols

described herein. Standardized procedures for application, tape stripping, and analysis are

crucial for obtaining reliable and reproducible data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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